Cas no 1600417-59-1 (2-amino-6-(but-2-yn-1-yl)amino-3-fluorobenzoic acid)

• Product Name: 2-amino-6-(but-2-yn-1-yl)amino-3-fluorobenzoic acid
• CAS No: 1600417-59-1
• MF: C₁₁H₁₁FN₂O₂
• MW: 222.215646028519
• CID: 6306020
• PubChem ID: 116026292
• Update Time: 2025-05-21

2-amino-6-(but-2-yn-1-yl)amino-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-(but-2-yn-1-yl)amino-3-fluorobenzoic acid
• 2-amino-6-[(but-2-yn-1-yl)amino]-3-fluorobenzoic acid
• 1600417-59-1
• EN300-1449495

• Inchi： 1S/C11H11FN2O2/c1-2-3-6-14-8-5-4-7(12)10(13)9(8)11(15)16/h4-5,14H,6,13H2,1H3,(H,15,16)
• InChI Key： NEGVSRHYXALLIU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)O)C=1N)NCC#CC

Computed Properties

• Exact Mass: 222.08045576g/mol
• Monoisotopic Mass: 222.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.4Ų

Additional information on 2-amino-6-(but-2-yn-1-yl)amino-3-fluorobenzoic acid

2-Amino-6-(But-2-yn-1-yl)amino-3-fluorobenzoic Acid (CAS No. 1600417-59-1): A Comprehensive Overview

2-Amino-6-(but-2-yn-1-yl)amino-3-fluorobenzoic acid (CAS No. 1600417-59-1) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery, medicinal chemistry, and materials science. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 2-amino-6-(but-2-yn-1-yl)amino-3-fluorobenzoic acid.

Chemical Structure and Properties

The molecular formula of 2-amino-6-(but-2-yn-1-yl)amino-3-fluorobenzoic acid is C₁₂H₁₀FN₃O₂, and its molecular weight is approximately 247.23 g/mol. The compound features a benzene ring substituted with an amino group at the 2-position, a fluoro group at the 3-position, and a butynylamino group at the 6-position. These functional groups contribute to the compound's unique chemical properties and reactivity.

The presence of the fluoro substituent enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. The butynylamino group introduces a triple bond, which can participate in various chemical reactions such as click chemistry and cross-coupling reactions. The amino groups provide opportunities for further functionalization and conjugation with other molecules.

Synthesis Methods

The synthesis of 2-amino-6-(but-2-yn-1-yl)amino-3-fluorobenzoic acid has been reported in several studies. One common approach involves the sequential functionalization of a substituted benzene ring. The process typically begins with the introduction of the fluoro group at the 3-position, followed by the addition of amino groups at the 2 and 6 positions. The butynylamino group is then introduced through a coupling reaction with an appropriate butynylamine derivative.

A representative synthetic route involves starting from 3-fluorobenzoic acid, which undergoes diazotization to form a diazonium salt. This intermediate is then reduced to introduce the amino group at the 2-position. Subsequently, another diazotization step followed by reduction introduces the amino group at the 6-position. Finally, a coupling reaction with butynylamine yields the desired product.

Applications in Drug Discovery and Medicinal Chemistry

2-Amino-6-(but-2-yn-1-yl)amino-3-fluorobenzoic acid has shown promise in drug discovery due to its structural versatility and potential biological activity. Recent studies have explored its use as a scaffold for developing novel therapeutic agents targeting various diseases.

In one notable study, researchers investigated the antitumor activity of derivatives of 2-amino-6-(but-2-yinl)amino-3-fluorobenzoic acid. The results demonstrated that certain derivatives exhibited potent cytotoxic effects against cancer cell lines, suggesting their potential as lead compounds for anticancer drug development.

Another area of interest is the use of this compound as a building block for constructing peptidomimetics and other bioactive molecules. The presence of multiple functional groups allows for facile modification and conjugation with other biomolecules, making it a valuable tool in medicinal chemistry.

Mechanistic Studies and Biological Activity

To understand the biological activity of 2-amino-6-(but-2-yinl)amino-3-fluorobenzoic acid, several mechanistic studies have been conducted. These studies have focused on elucidating the molecular targets and pathways involved in its biological effects.

In one study, researchers used molecular docking simulations to predict the binding modes of derivatives of this compound to specific protein targets. The results indicated that certain derivatives could selectively bind to key enzymes involved in cancer cell proliferation, providing insights into their mechanism of action.

Furthermore, in vitro assays have shown that some derivatives exhibit selective toxicity towards cancer cells while sparing normal cells. This selectivity is attributed to their ability to disrupt specific cellular processes without affecting healthy cells.

Potential Applications in Materials Science

Beyond its applications in drug discovery and medicinal chemistry, 2-amino-6-(but-2-yinl)amino-3-fluorobenzoic acid also holds potential in materials science. The presence of multiple functional groups makes it suitable for use as a building block in supramolecular assemblies and functional materials.

In one study, researchers utilized this compound as a monomer for synthesizing polymers with tunable properties. The resulting polymers exhibited enhanced thermal stability and mechanical strength, making them promising candidates for various applications such as coatings, adhesives, and electronic materials.

Conclusion

2-Amino-6-(butylnylnl)amino)-3-fluorobenzoic acid (CAS No. 1600417)-59 is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure provides opportunities for developing novel therapeutic agents and functional materials. Ongoing research continues to uncover new applications and insights into its biological activity, further highlighting its importance in modern chemistry and pharmaceutical research.